Cas no 1251703-47-5 (methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate)

Methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate is a structurally complex pyrazole derivative featuring a sulfonylpiperidine moiety and an ester functional group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The presence of the sulfonamide group enhances stability and may contribute to bioactivity, while the ester functionality allows for further derivatization. The 2,5-dimethylphenyl substitution could influence lipophilicity and binding affinity in target applications. Its well-defined structure facilitates precise modifications for structure-activity relationship studies. The compound's synthetic utility lies in its ability to serve as a scaffold for developing biologically active molecules with tailored properties.

methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate structure

1251703-47-5 structure

Product Name:methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate

CAS No:1251703-47-5

MF:C₂₀H₂₇N₃O₄S

MW:405.511083841324

CID:6011411

PubChem ID:49664146

Update Time:2025-10-05

methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate
- methyl 1-[(2,5-dimethylphenyl)methyl]-3-(3-methylpiperidin-1-yl)sulfonylpyrazole-4-carboxylate
- AKOS024484771
- 1251703-47-5
- methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate
- VU0623996-1
- F3406-6502
- methyl 1-(2,5-dimethylbenzyl)-3-((3-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
- Inchi： 1S/C20H27N3O4S/c1-14-7-8-16(3)17(10-14)12-22-13-18(20(24)27-4)19(21-22)28(25,26)23-9-5-6-15(2)11-23/h7-8,10,13,15H,5-6,9,11-12H2,1-4H3
- InChI Key： SJXVYFLDOBQIMG-UHFFFAOYSA-N
- SMILES： N1(CC2=CC(C)=CC=C2C)C=C(C(OC)=O)C(S(N2CCCC(C)C2)(=O)=O)=N1

Computed Properties

Exact Mass: 405.17222752g/mol
Monoisotopic Mass: 405.17222752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 650
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 89.9Å²

methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-6502-2μmol	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-6502-5μmol	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-6502-1mg	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	1mg	$54.0	2023-09-10
Life Chemicals	F3406-6502-2mg	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	2mg	$59.0	2023-09-10
Life Chemicals	F3406-6502-3mg	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	3mg	$63.0	2023-09-10
Life Chemicals	F3406-6502-4mg	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	4mg	$66.0	2023-09-10
Life Chemicals	F3406-6502-5mg	methyl 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate	1251703-47-5	5mg	$69.0	2023-09-10

methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate Related Literature

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Additional information on methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate

Comprehensive Analysis of Methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate (CAS No. 1251703-47-5)

The compound methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate (CAS No. 1251703-47-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrazole core modified with sulfonyl and carboxylate functional groups, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of 2,5-dimethylphenyl and 3-methylpiperidin-1-yl moieties further enhances its versatility in molecular design.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged due to their applications in drug discovery. Researchers frequently search for terms like "pyrazole-based sulfonamides" or "methylpiperidine derivatives in medicinal chemistry," reflecting the growing interest in this chemical space. The compound’s CAS No. 1251703-47-5 is often queried in databases like SciFinder and PubChem, underscoring its relevance in academic and industrial settings.

The synthesis of methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions, including sulfonylation and esterification. Its molecular weight and logP values suggest moderate lipophilicity, which is critical for bioavailability studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, topics frequently discussed in forums and research papers.

From a regulatory perspective, this compound is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended due to its sulfonyl group, which may require safety precautions in laboratory environments. Environmental impact assessments are also a trending topic, with queries like "biodegradability of sulfonamide compounds" gaining traction in scientific communities.

In conclusion, methyl 1-(2,5-dimethylphenyl)methyl-3-(3-methylpiperidin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate represents a promising candidate for further research, particularly in the development of targeted therapeutics and agrochemical agents. Its unique structural features align with current trends in fragment-based drug design and precision chemistry, making it a valuable subject for future investigations.